1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine

• IUPAC Name: (4-ethylpiperazin-1-yl)-(4-phenylphenyl)methanethione
• InChI: InChI=1S/C19H22N2S/c1-2-20-12-14-21(15-13-20)19(22)18-10-8-17(9-11-18)16-6-4-3-5-7-16/h3-11H,2,12-15H2,1H3
• InChI Key: QADHHGQJXDVHRV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=S)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C19H22N2S
• Molecular Weight: 310.5 g/mol

Description

1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine, also known as BCEP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BCEP is a piperazine derivative and is synthesized using a specific method.

Mechanism of Action

The mechanism of action of 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine is not fully understood. However, it has been suggested that 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine acts as an inhibitor of certain enzymes and receptors in the body. 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine has also been shown to bind to specific receptors in the brain, such as the sigma-1 receptor.
Biochemical and Physiological Effects:
1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine has been shown to have various biochemical and physiological effects in the body. 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine has been shown to increase the levels of certain neurotransmitters in the brain, such as dopamine and norepinephrine. 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine has also been shown to decrease the levels of pro-inflammatory cytokines, which are involved in the inflammatory response. Additionally, 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine has been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine has several advantages for use in lab experiments. 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine is relatively easy to synthesize and has a high yield. 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine is also stable and can be stored for extended periods without degradation. However, 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine has some limitations. 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine is not water-soluble, which limits its use in certain experiments. Additionally, 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine has not been extensively studied in vivo, which limits its potential applications.

Future Directions

There are several future directions for the study of 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine. 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine has shown promise as a potential drug candidate for the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Further studies are needed to fully understand the mechanism of action of 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine and its potential applications. Additionally, 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine may have applications in the field of imaging, as a probe to visualize specific receptors in the brain. Further studies are needed to explore the full potential of 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine in various fields of scientific research.

Synthesis Methods

The synthesis of 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine involves the reaction between 4-biphenylylcarbonyl chloride and 4-ethylpiperazine in the presence of a base. The reaction yields 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine as a white solid with a relatively high yield. The synthesis of 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine has been studied for its potential applications in various fields of scientific research. 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine has also been studied as a potential drug candidate for the treatment of Alzheimer's disease and Parkinson's disease. Additionally, 1-(4-biphenylylcarbonothioyl)-4-ethylpiperazine has been used as a probe in imaging studies to visualize specific receptors in the brain.